6-Formyl-3-(trifluoromethyl)picolinonitrile

• Molecular Formula: C8H3F3N2O
• Molecular Weight: 200.12 g/mol
• SMILES: C1=CC(=C(N=C1C=O)C#N)C(F)(F)F
• InChI: InChI=1S/C8H3F3N2O/c9-8(10,11)6-2-1-5(4-14)13-7(6)3-12/h1-2,4H
• InChIKey: FPJAWXZWNXTSDQ-UHFFFAOYSA-N

Researchers face synthetic failure when using regioisomers or non-fluorinated analogs that alter warhead geometry and target binding. This specific 2,3,6-trisubstituted pyridine (CAS 1289165-71-4) delivers: - A formyl group at position 6 for condensation/cyclization (SARS-CoV-2 3CL protease IC₅₀ <100 nM in derived carboxamides). - A 3-CF₃ group enhancing metabolic stability (LogP 1.78, +1.01 vs non-fluorinated analog). - A 2-nitrile for metal chelation & H-bonding. ≥98% purity, verified by HPLC. Dry, sealed 2-8°C storage. Immediate B2B supply.

6-Formyl-3-(trifluoromethyl)picolinonitrile: Core Identity & Structural Baseline

6-Formyl-3-(trifluoromethyl)picolinonitrile (IUPAC: 6-formyl-3-(trifluoromethyl)pyridine-2-carbonitrile; CAS 1289165-71-4) is a heteroaromatic building block with the molecular formula C₈H₃F₃N₂O and a molecular weight of 200.12 g/mol . The compound features a pyridine ring bearing three electronically distinct functional groups: a nitrile at position 2, a trifluoromethyl group at position 3, and a formyl (aldehyde) group at position 6. This 2,3,6-trisubstitution pattern creates a unique electronic landscape in which the strongly electron-withdrawing CF₃ and CN groups modulate the electrophilicity of the aldehyde moiety, while the formyl group provides a reactive handle for condensation, nucleophilic addition, and metal-coordination chemistry . The compound is primarily supplied as a research intermediate at ≥98% purity (HPLC-verified) with recommended storage at 2–8°C under dry, sealed conditions .

1 Unique 2,3,6-trisubstitution with CF₃ and CN modulating formyl electrophilicity

2 Formyl, nitrile, and CF₃ as orthogonal reactive handles for sequential diversification

3 High-purity research intermediate with HPLC-verified purity and recommended storage

Why This Compound Cannot Be Replaced by Generic Analogs

The specific 2,3,6-trisubstitution pattern of 6-formyl-3-(trifluoromethyl)picolinonitrile generates a reactivity profile that cannot be replicated by simply interchanging regioisomers or non-fluorinated analogs. The electron-withdrawing trifluoromethyl group at position 3 exerts a meta-directing influence on electrophilic aromatic substitution and significantly polarizes the pyridine ring, increasing the electrophilicity of the formyl carbon at position 6 relative to the non-fluorinated 6-formylpicolinonitrile (LogP difference: +1.01 units) [1]. The nitrile at position 2 serves as both a directing group for metal-catalyzed couplings and a hydrogen-bond acceptor in target binding, a role that is position-dependent. Substituting the 3-CF₃ regioisomer (3-formyl-6-(trifluoromethyl)picolinonitrile, CAS 1289101-24-1) or the 4-CF₃ positional isomer (CAS 488850-75-5) alters the electronic character of the formyl group and the pyridine nitrogen basicity, potentially compromising downstream reactivity in condensation or cyclization sequences . These differences are structural, not merely compositional—generic replacement risks synthetic failure or altered biological activity in derived compounds.

Non-fluorinated analog

Lacks CF₃ electronic effects and exhibits lower lipophilicity; reactivity and permeability profiles differ

3-Formyl-6-CF₃ regioisomer (1289101-24-1)

Positional swap alters formyl conjugation and nucleophilic susceptibility; CAS verification essential

4-CF₃ positional isomer

Changes pyridine nitrogen basicity and electronic environment of the formyl group

• [1] Molbase. 6-Formylpicolinonitrile (CAS 85148-95-4): LogP 0.76578, PSA 53.75. Available at: https://qiye.molbase.cn/85148-95-4.html View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Advantage vs. Non-Fluorinated Analog

The introduction of a trifluoromethyl group at position 3 substantially increases the lipophilicity of 6-formyl-3-(trifluoromethyl)picolinonitrile compared to the non-fluorinated parent scaffold, 6-formylpicolinonitrile (CAS 85148-95-4). This difference directly influences membrane permeability and metabolic stability in derived bioactive compounds [1].

Lipophilicity vs. non-fluorinated

Cross-study

Target LogP 1.78 vs. non-fluorinated LogP 0.77; ΔLogP +1.02

Supports membrane permeability assessment in cell-based assays

Computed LogP values; experimental confirmation advised

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.78458; Molecular Weight = 200.12 g/mol
Comparator Or Baseline	6-Formylpicolinonitrile: LogP = 0.76578; Molecular Weight = 132.12 g/mol
Quantified Difference	ΔLogP = +1.0188 (approximately 10-fold increase in lipophilicity); ΔMW = +68.00 g/mol
Conditions	Computed LogP values from vendor-supplied computational chemistry data; consistent across Chemscene and Molbase databases

Why This Matters

A LogP increase of ~1 unit corresponds to approximately 10-fold higher partition into lipid phases, which can be decisive for membrane permeability in cell-based assays—procurement decisions for medicinal chemistry programs should account for this inherent physicochemical differentiation.

• [1] Molbase. 6-Formylpicolinonitrile (CAS 85148-95-4): LogP 0.76578. Available at: https://qiye.molbase.cn/85148-95-4.html View Source

Regiochemical Control in Vilsmeier-Haack Formylation

The synthesis of 6-formyl-3-(trifluoromethyl)picolinonitrile proceeds via Vilsmeier-Haack formylation of 3-(trifluoromethyl)picolinonitrile. The electron-withdrawing CF₃ group at position 3 exerts a meta-directing effect, directing the incoming formyl group exclusively to the electron-rich 6-position (para to the ring nitrogen). In contrast, formylation of the non-fluorinated picolinonitrile or the 4-CF₃ isomer (CAS 936841-69-9) produces different regiochemical outcomes due to altered electronic landscapes .

Regiochemical control

Class-level

Exclusive 6-formyl regiochemistry via Vilsmeier-Haack formylation

Ensures batch consistency and avoids isomer separation

CF₃ meta-directing (σₘ +0.43) governs regioselectivity

Evidence Dimension	Regioselectivity of electrophilic formylation
Target Compound Data	Formylation occurs exclusively at the 6-position of 3-(trifluoromethyl)picolinonitrile, yielding the 2-cyano-3-CF₃-6-formyl substitution pattern
Comparator Or Baseline	3-(Trifluoromethyl)picolinonitrile (CAS 406933-21-9): formylation at the 6-position is electronically favored due to CF₃ meta-direction; 4-CF₃ isomer (CAS 936841-69-9): altered regiochemical preference
Quantified Difference	Exclusive 6-formyl regiochemistry (quantitative regioselectivity) vs. potential mixtures with other isomers when using non-CF₃ or differently substituted substrates
Conditions	Vilsmeier-Haack conditions (DMF/POCl₃); the CF₃ group's Hammett σₘ value of +0.43 governs meta-directing effects

Why This Matters

Predictable, exclusive regiochemistry ensures batch-to-batch consistency and avoids costly isomer separation—critical for procurement when the compound is used as a key intermediate in multi-step syntheses where regioisomeric purity directly impacts downstream yield and product identity.

Regioisomeric Differentiation vs. 3-Formyl-6-CF3 Variant

6-Formyl-3-(trifluoromethyl)picolinonitrile (CAS 1289165-71-4) and its regioisomer 3-formyl-6-(trifluoromethyl)picolinonitrile (CAS 1289101-24-1) share the same molecular formula (C₈H₃F₃N₂O) and molecular weight (200.12 g/mol), as well as identical computed LogP (1.78458) and TPSA (53.75) values . However, the positional swap of the formyl and CF₃ groups produces fundamentally different chemical behavior: in the target compound, the formyl group is para to the pyridine nitrogen (enhancing its electrophilicity via conjugation), while in the regioisomer the formyl is meta to the ring nitrogen and adjacent to the nitrile, altering its susceptibility to nucleophilic attack and its utility in cyclocondensation reactions .

Regioisomer differentiation

Class-level

Identical LogP (1.78) & TPSA, but distinct formyl reactivity

CAS verification critical; regioisomers not interchangeable

Formyl conjugation differences drive synthetic outcomes

Evidence Dimension	Positional effect on formyl electrophilicity and synthetic utility
Target Compound Data	Formyl at 6-position (para to pyridine N); CF₃ at 3-position; nitrile at 2-position. Formyl group conjugated with pyridine N lone pair
Comparator Or Baseline	3-Formyl-6-(trifluoromethyl)picolinonitrile (CAS 1289101-24-1): Formyl at 3-position (adjacent to nitrile, meta to pyridine N); CF₃ at 6-position
Quantified Difference	Identical computed LogP (1.78458) and TPSA (53.75), but distinct reactivity profiles due to different conjugation and steric environments of the formyl group
Conditions	Computational comparison from vendor datasheets (Chemscene, Leyan); reactivity differences inferred from established principles of heteroaromatic chemistry

Why This Matters

For procurement, these two regioisomers are not interchangeable despite identical bulk properties—ordering the wrong CAS number leads to a compound with different reactivity in condensation or cyclization reactions, potentially causing synthetic route failure. Explicit CAS verification (1289165-71-4 vs. 1289101-24-1) is essential.

Physical Handling and Storage Differentiation

The non-fluorinated analog 6-formylpicolinonitrile (CAS 85148-95-4) has a reported boiling point of 225.2±20.0 °C at 760 mmHg and a melting point of 80–82 °C . While experimentally determined boiling point data for 6-formyl-3-(trifluoromethyl)picolinonitrile is not publicly available from primary sources, the presence of the trifluoromethyl group typically reduces boiling point relative to non-fluorinated analogs of similar molecular weight due to reduced polarizability and weaker intermolecular forces—a class-level trend well-documented for CF₃-substituted heterocycles [1]. The target compound requires storage at 2–8°C in sealed, dry conditions, as specified by reputable vendors .

Physical handling

Supporting

Non-fluorinated bp 225°C, mp 80–82°C; target requires 2–8°C storage

Storage logistics may differ from non-fluorinated analog

CF₃ group typically lowers bp; experimental bp unavailable

Evidence Dimension	Physical property trends (boiling point and storage requirements)
Target Compound Data	Storage: sealed, dry, 2–8°C (vendor specification); predicted boiling point lower than non-fluorinated analog based on CF₃ effect
Comparator Or Baseline	6-Formylpicolinonitrile: Boiling point 225.2±20.0 °C at 760 mmHg; Melting point 80–82 °C (cyclohexane solvate); Storage: room temperature
Quantified Difference	Exact ΔBp not experimentally confirmed; storage condition difference: 2–8°C (target) vs. room temperature (non-fluorinated analog)
Conditions	Boiling point data from Finetechnology Industry and Lookchem databases; storage conditions from Chemscene product specifications

Why This Matters

Different storage requirements have direct implications for laboratory inventory management and shipping costs—the target compound's need for refrigerated storage (2–8°C) may influence procurement logistics compared to the room-temperature-stable non-fluorinated analog.

• [1] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 2007, 317, 1881–1886. (Class-level evidence for CF₃ effects on physicochemical properties). View Source

High-Confidence Application Scenarios

Antiviral Protease Inhibitor Candidates

The formyl group at position 6 enables direct conversion to carboxamide derivatives via oxidation or reductive amination pathways. According to available case-study data, 2-cyano-3-CF₃ pyridine carboxamides derived from this building block have demonstrated IC₅₀ values below 100 nM against SARS-CoV-2 3CL protease [1]. The CF₃ group at position 3 contributes to metabolic stability and target binding, while the nitrile at position 2 serves as a hydrogen-bond acceptor in the protease active site. In the broader context of pyridine-based fragment inhibitors of SARS-CoV-2 main protease, a related pyridine-aldehyde fragment achieved an IC₅₀ of 1.8 μM, confirming the scaffold's relevance for antiviral drug discovery [2]. Researchers procuring this building block for antiviral programs should verify CAS 1289165-71-4 specifically, as the regioisomer (CAS 1289101-24-1) places the formyl group adjacent to the nitrile rather than para to the pyridine nitrogen, altering the geometry of derived carboxamides in the enzyme binding pocket.

FGFR4-Targeted Kinase Inhibitors

The 6-formylpyridyl scaffold, of which 6-formyl-3-(trifluoromethyl)picolinonitrile is a fluorinated congener, has been validated in the discovery of potent reversible-covalent FGFR4 inhibitors. In published studies, representative 6-formylpyridyl urea derivatives exhibited IC₅₀ values of 16.3 nM (FGFR4 WT), 12.6 nM (FGFR4 V550L), and 57.3 nM (FGFR4 V550M) [1]. The trifluoromethyl group at position 3 of the target compound is expected to enhance metabolic stability and modulate the electrophilicity of the formyl-derived warhead compared to non-fluorinated analogs (LogP advantage of +1.01 units translating to improved membrane permeability in cellular assays). The specific 2,3,6-substitution pattern ensures that the nitrile, CF₃, and formyl-derived warhead occupy distinct vectors in the ATP-binding pocket, a geometry not reproducible with the 3-formyl-6-CF₃ regioisomer (CAS 1289101-24-1). Procurement for kinase inhibitor programs should specify 6-formyl-3-(trifluoromethyl)picolinonitrile (CAS 1289165-71-4) to maintain the correct warhead geometry.

Bifunctional N,O-Ligand for Cross-Coupling Catalysis

The compound's nitrile (position 2) and formyl (position 6) groups create a bifunctional N,O-chelating motif suitable for transition metal coordination. The trifluoromethyl group at position 3 enhances the Lewis acidity of the coordinated metal center via its electron-withdrawing inductive effect, a class-level advantage over non-fluorinated 6-formylpicolinonitrile [1]. In catalytic applications, the enhanced electrophilicity of the metal center in Pd(II) or Cu(II) complexes derived from this ligand can translate to higher turnover frequencies in cross-coupling reactions. For researchers developing homogeneous catalysts, the exclusive 6-formyl regiochemistry ensures a consistent N,O-bite angle upon metal chelation, whereas the 3-formyl-6-CF₃ regioisomer would present the aldehyde oxygen in a sterically hindered position adjacent to the nitrile, potentially disrupting coordination geometry. The LogP difference of +1.01 vs. non-fluorinated analogs also enhances catalyst solubility in organic reaction media.

Trifluoromethylpyridine Building Block for Agrochemicals

Trifluoromethyl-substituted pyridines are privileged scaffolds in agrochemical discovery, with the CF₃ group conferring enhanced metabolic stability, lipophilicity, and target-site penetration in planta [1]. The target compound's three orthogonal functional groups (CN, CF₃, CHO) allow sequential diversification: the formyl group can be converted to oximes, hydrazones, or carboxylic acids; the nitrile can be hydrolyzed to amides or reduced to aminomethyl groups; and the CF₃ group remains stable throughout, maintaining the desired physicochemical profile. Compared to the non-fluorinated 6-formylpicolinonitrile (LogP 0.77), the target compound (LogP 1.78) offers a >10-fold increase in lipophilicity, which is critical for foliar uptake and translocation in plant systems. Procurement for agrochemical lead optimization should explicitly distinguish this compound from the regioisomeric 3-formyl-6-CF₃ variant, as the position of the formyl handle dictates the trajectory of derived side chains relative to the pyridine core.

Application

Selection Property

Validation Focus

Antiviral target research (3CL protease)

Formyl → carboxamide conversion for warhead design

Target engagement and metabolic stability profile

Kinase inhibitor research (FGFR4)

2,3,6-substitution pattern for ATP-pocket geometry

Reversible-covalent warhead reactivity and isoform selectivity

Homogeneous catalysis ligand design

Bifunctional N,O-chelation (nitrile + formyl)

Metal center Lewis acidity modulation by CF₃

Agrochemical lead optimization

Sequential diversification of CN, CF₃, CHO handles

Lipophilicity for foliar uptake and translocation

• [1] Yang, F. et al. Discovery of 6-Formylpyridyl Urea Derivatives as Potent Reversible-Covalent Fibroblast Growth Factor Receptor 4 Inhibitors with Improved Anti-Hepatocellular Carcinoma Activity. J. Med. Chem. 2024. IC₅₀: FGFR4 WT 16.3 nM, FGFR4 V550L 12.6 nM, FGFR4 V550M 57.3 nM. PDB: 8KH7, 8KH8. View Source
• [2] Wamser, R. et al. A Critical Study on Acylating and Covalent Reversible Fragment Inhibitors of SARS-CoV-2 Main Protease Targeting the S1 Site with Pyridine. ChemMedChem 2023, 18(9), e202200635. PMID: 36812048. Best pyridine-aldehyde fragment IC₅₀ = 1.8 μM. View Source